molecular formula C9H10N2O3 B6244563 2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile CAS No. 202118-74-9

2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile

Cat. No. B6244563
CAS RN: 202118-74-9
M. Wt: 194.2
InChI Key:
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Description

2-Hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile (2HEM6ODPC) is a synthetic organic compound with a wide range of applications in scientific research and laboratory experiments. It is a relatively new compound, first synthesized in the early 2000s, and has been studied extensively due to its potential as a therapeutic agent and its ability to modulate several important physiological processes.

Scientific Research Applications

2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile has been studied extensively due to its potential as a therapeutic agent and its ability to modulate several important physiological processes. It has been used in research on a variety of conditions, including obesity, diabetes, and cardiovascular diseases. It has also been studied for its potential as an antioxidant, anti-inflammatory, and anti-cancer agent. Additionally, it has been used in research on the mechanisms of drug action, drug metabolism, and drug delivery.

Mechanism of Action

The exact mechanism of action of 2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile is not yet fully understood. However, it is believed to act by modulating the activity of enzymes involved in the metabolism of lipids, carbohydrates, and proteins. Additionally, it is thought to modulate the activity of several signaling pathways, including those involved in inflammation, cell survival, and cell death.
Biochemical and Physiological Effects
2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been found to reduce body weight, improve glucose tolerance, reduce inflammation, and reduce cholesterol levels. Additionally, it has been found to increase the activity of the antioxidant enzyme superoxide dismutase and to reduce the activity of the enzyme cyclooxygenase-2, which is involved in inflammation. It has also been shown to reduce the expression of genes involved in cell death and to increase the expression of genes involved in cell survival.

Advantages and Limitations for Lab Experiments

2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile is an ideal compound for use in laboratory experiments due to its high purity and stability, as well as its low cost. Additionally, it is non-toxic and can be easily synthesized in a multi-step process. However, there are some limitations to using 2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile in lab experiments. For example, it is not a water-soluble compound, so it must be dissolved in a suitable solvent before use. Additionally, it is not known to have any significant effects at low concentrations, so high concentrations must be used to observe any effects.

Future Directions

Given the potential of 2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile as a therapeutic agent and its ability to modulate several important physiological processes, there are numerous potential future directions for research. These include further studies on its mechanism of action, its effects on various diseases, its potential as an antioxidant, anti-inflammatory, and anti-cancer agent, and its potential to be used as a drug delivery system. Additionally, further research is needed to determine the optimal dosage and administration route for 2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile in order to maximize its therapeutic effects.

Synthesis Methods

2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile is synthesized using a multi-step process that involves the reaction of 2-hydroxyethyl-4-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate (2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile) with hydroxylamine hydrochloride. The reaction is conducted at room temperature in an aqueous solution and is catalyzed by a base such as sodium hydroxide or potassium hydroxide. The reaction produces 2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile as the final product, which is then isolated and purified by recrystallization.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile involves the condensation of 2-cyanoacetamide with 2-methyl-3-oxobutanoic acid, followed by cyclization and reduction reactions.", "Starting Materials": [ "2-cyanoacetamide", "2-methyl-3-oxobutanoic acid", "Sodium borohydride", "Hydrochloric acid", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 2-cyanoacetamide in ethanol and add 2-methyl-3-oxobutanoic acid. Heat the mixture under reflux for 4 hours.", "Step 2: Cool the reaction mixture and add hydrochloric acid to adjust the pH to 2. Extract the product with ethyl acetate.", "Step 3: Cyclize the product by dissolving it in ethanol and adding sodium borohydride. Heat the mixture under reflux for 2 hours.", "Step 4: Acidify the reaction mixture with hydrochloric acid and extract the product with ethyl acetate.", "Step 5: Purify the product by recrystallization from ethanol and water." ] }

CAS RN

202118-74-9

Product Name

2-hydroxy-1-(2-hydroxyethyl)-4-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile

Molecular Formula

C9H10N2O3

Molecular Weight

194.2

Purity

95

Origin of Product

United States

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